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Compound of Interest

Compound Name: Lanthanum hydroxide

Cat. No.: B1217558

An In-depth Overview of the Physicochemical Properties, Synthesis, and Biological Signaling
Interactions of Lanthanum Hydroxide.

This technical guide provides a comprehensive overview of lanthanum hydroxide (La(OH)s),
a compound of increasing interest in various scientific and biomedical fields. This document
details its fundamental physicochemical properties, outlines a standard synthesis protocol, and
explores its interactions with key biological signaling pathways, offering valuable insights for
researchers, scientists, and professionals engaged in drug development.

Physicochemical Properties of Lanthanum
Hydroxide

Lanthanum hydroxide is an inorganic compound with the chemical formula La(OH)s. It
typically presents as a white, amorphous solid or powder.[1][2] It is insoluble in water but
dissolves in strong mineral acids.[1][3][4] This section summarizes its key quantitative
properties in a structured format for easy reference.
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Property Value References
Molecular Formula La(OH)s [51[6]
Molecular Weight 189.93 g/mol 516171

White powder, white
Appearance amorphous solid, or white [1112]131[5]
solids with chunks

CAS Number 14507-19-8 [51[61[71

Density Approximately 4.28 g/cm3 [8][9]

N Insoluble in water, soluble in
Solubility ) ) [1][3]14]
strong mineral acids

Crystal Structure Hexagonal [10]

Synthesis of Lanthanum Hydroxide via Precipitation

The precipitation method is a widely employed technique for the synthesis of lanthanum
hydroxide due to its relative simplicity and scalability. This protocol details the steps for
preparing lanthanum hydroxide from lanthanum nitrate.

Experimental Protocol: Precipitation Synthesis

Materials:

Lanthanum nitrate hexahydrate (La(NOs3)s-6H20)

o Ammonium hydroxide (NH4OH) solution (e.g., 2 M) or other alkaline solutions like NaOH or
KOH

o Distilled water
» Beakers
e Magnetic stirrer and stir bar

e pH meter
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« Filtration apparatus (e.g., Buchner funnel and filter paper)
e Drying oven
Procedure:

o Preparation of Lanthanum Nitrate Solution: Dissolve a calculated amount of lanthanum
nitrate hexahydrate in distilled water to achieve a desired concentration (e.g., 0.04 M). Stir
the solution for an extended period (e.g., 3 hours) at room temperature to ensure complete
dissolution.

e Precipitation: While continuously stirring the lanthanum nitrate solution, slowly add the
ammonium hydroxide solution dropwise. Monitor the pH of the solution. Continue adding the
base until the pH reaches a value conducive to the complete precipitation of lanthanum
hydroxide, typically around pH 9-10. A gel-like precipitate will form.

e Aging the Precipitate: After the addition of the base is complete, continue stirring the mixture
for a period to allow the precipitate to age. This step can influence the crystallinity and
particle size of the final product.

 Filtration and Washing: Separate the lanthanum hydroxide precipitate from the solution
using a filtration apparatus. Wash the precipitate several times with distilled water to remove
any unreacted reagents and byproducts.

e Drying: Dry the washed precipitate in a drying oven at a controlled temperature (e.g., 80-100
°C) until a constant weight is achieved. The resulting product is lanthanum hydroxide
powder.

Experimental Workflow: Precipitation Synthesis of
La(OH)s
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Workflow for the precipitation synthesis of lanthanum hydroxide.
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Biological Activity and Signaling Pathways

Recent studies have highlighted the pharmacological effects of lanthanum hydroxide,
particularly in the context of chronic kidney disease (CKD). It has been shown to mitigate
vascular calcification, a common and serious complication in CKD patients, by modulating
specific signaling pathways.

Inhibition of the NF-kB Signaling Pathway

Lanthanum hydroxide has been found to suppress the activation of the Nuclear Factor-kappa
B (NF-kB) signaling pathway.[5][6] In the context of hyperphosphatemia-induced vascular
calcification, elevated phosphate levels can trigger inflammatory responses that activate NF-
KB. This leads to the downstream expression of pro-osteogenic factors like Bone
Morphogenetic Protein 2 (BMP-2) and Runt-related transcription factor 2 (Runx2), promoting
the transformation of vascular smooth muscle cells into osteoblast-like cells and subsequent
calcification. Lanthanum hydroxide, by inhibiting NF-kB activation, downregulates the
expression of these factors, thereby impeding the calcification process.[5][6]
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Inhibition of the NF-kB pathway by lanthanum hydroxide.

Modulation of the HIF-1 Signaling Pathway

In addition to the NF-kB pathway, lanthanum hydroxide has been shown to inhibit the
Hypoxia-Inducible Factor-1 (HIF-1) signaling pathway.[7] The activation of HIF-1 is also
implicated in the pathogenesis of vascular calcification. By inhibiting the activation of HIF-1,
lanthanum hydroxide provides another mechanism to prevent the osteogenic differentiation of
vascular smooth muscle cells and the progression of vascular calcification.[7] Further research
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has also linked lanthanum hydroxide's therapeutic effects to the inhibition of the ROS-PI3K-
AKT-mTOR-HIF-1a signaling pathway.[4]

This guide provides a foundational understanding of lanthanum hydroxide, from its basic
properties to its synthesis and its significant interactions with biological signaling pathways.
This information is intended to support and guide further research and development efforts in
the scientific and pharmaceutical communities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b1217558#lanthanum-hydroxide-
molecular-weight-and-appearance]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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